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Get Quote

The table below summarizes the core chemical and biological data for narcissin available from the search

results:

Property

Description

IUPAC NamelCAS
No.

Synonyms

Classification

Molecular Formula

Molecular Weight

Known Biological
Activity

Narcissin / 604-80-8 [1]

Narcissoside [1]

Flavonol glycoside (a type of flavonoid) [1]
C28H32016 [1]

624.54 g/mol [1]

Potent antioxidant; exhibits scavenging activity against peroxynitrite (ONOO™)
with ICso values of 3.5 pM (authentic ONOO~) and 9.6 pM (SIN-1-derived
ONOO") [1]

Biosynthetic Pathway and Research Context

While a complete pathway for narcissin is not detailed in the results, it is biosynthetically classified as a

flavonol glycoside [1]. Its biosynthesis is expected to follow the general phenylpropanoid and flavonoid
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pathways.

The first part of the pathway begins with the amino acid phenylalanine. Key enzymes involved in these early
stages, Phenylalanine ammonia-lyase (PAL) and Cinnamate 4-hydroxylase (C4H), have been identified
as part of the specialized metabolism in Narcissus [2] [3]. The subsequent steps would involve the formation
of the flavonoid skeleton, followed by specific hydroxylation, glycosylation, and possibly methylation

reactions to produce narcissin.

The following diagram outlines this general logical framework for narcissin biosynthesis, based on its

classification and the enzymatic background found in Narcissus.

Logical framework for narcissin biosynthesis in Narcissus.

Relevant Experimental Methodologies

Although direct protocols for narcissin are scarce, the following methods from studies on Narcissus

alkaloids provide a robust framework for investigating narcissin biosynthesis [2] [3].

Experimental Goal Detailed Methodology & Workflow

| Metabolite Profiling & Alkaloid Extraction | 1. Tissue Harvesting: Collect plant tissues (bulbs, roots,
stems, leaves, flowers), immediately freeze in liquid nitrogen, and store at -80°C. 2. Acid-Base Extraction:
Homogenize frozen tissue. Soak powder in an acidic solution (e.g., 2% H2S0a), shake for 1-2 hours, and
centrifuge. Adjust supernatant to pH 9-10 with a base (e.g., NH4OH or Na2CO3). Extract alkaloids with an
organic solvent (e.g., chloroform). Evaporate the organic layer to dryness. 3. Analysis: - TLC: Use silica gel
plates with an appropriate mobile phase (e.g., CHCl3:MeOH:NH4OH). Visualize with Dragendorff's reagent.
- HPLC-PDA/UPLC-QTOF-MS: Re-dissolve extract for analysis. Use C18 column with water-acetonitrile
gradient and 0.1% formic acid. Detect via PDA (e.g., 280 nm) and mass spectrometry for accurate mass
identification [2]. | | Transcriptome Analysis | 1. RNA Sequencing: Isolate total RNA from the same tissues
used for metabolomics. Construct cDNA libraries for Illumina HiSeq/MiSeq sequencing. 2. De Novo
Assembly: Use software (e.g., Trinity) to assemble clean reads into transcripts and predict coding sequences.
3. Gene Identification: BLAST assembled transcripts against databases (e.g., NR, Swiss-Prot) to find genes
for flavonoid/alkaloid biosynthesis (PAL, C4H, OMTs, UGTs). Use tools like HAYSTACK to find genes
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with expression patterns correlating to metabolite accumulation [2] [4]. | | Gene Expression Validation (RT-
gPCR) | 1. Primer Design: Design gene-specific primers for candidate biosynthetic genes and reference
genes (e.g., Actin, GAPDH). 2. cDNA Synthesis & qPCR: Synthesize first-strand cDNA from DNase-
treated RNA. Perform qPCR with SYBR Green master mix on a real-time PCR system. 3. Data Analysis:

Calculate relative gene expression using the 2A(-AACt) method, normalizing to reference genes [3]. |

Research Recommendations

To advance the study of narcissin biosynthesis, you may find the following approaches helpful:

¢ Focus on Flavonoid Pathways: Given that narcissin is a flavonoid, future research should
specifically target the general flavonoid biosynthetic genes, such as chalcone synthase (CHS),
flavonoid 3'-hydroxylase (F3'H), and glycosyltransferases (UGTSs), rather than alkaloid-specific
genes [1].

¢ Leverage Omics Technologies: As demonstrated in the search results, integrating metabolomics
(to pinpoint narcissin accumulation) with transcriptomics (to identify co-expressed genes) is a
powerful strategy for elucidating unknown pathways in non-model plants [2].

e Consider Species Specificity: Note that harcissin has also been reported in other genera, such as
Nitraria [5]. Exploring these species could provide comparative insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b536699#narcissin-biosynthetic-

pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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